Cas no 2172630-49-6 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-2-carboxylic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-2-carboxylic acid
• CAS No: 2172630-49-6
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 6281716
• PubChem ID: 165576809
• Update Time: 2025-06-11

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-2-carboxylic acid
• EN300-1540101
• 2172630-49-6
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]oxolane-2-carboxylic acid

• Inchi： 1S/C25H26N2O6/c1-15(23(28)27-21-11-13-32-22(21)24(29)30)10-12-26-25(31)33-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-10,20-22H,11-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)/b15-10+
• InChI Key： PWJYMJJWPYKIBT-XNTDXEJSSA-N
• SMILES： O1CCC(C1C(=O)O)NC(/C(/C)=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-2-carboxylic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-2-carboxylic Acid (CAS No. 2172630-49-6)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-2-carboxylic acid, identified by its CAS number 2172630-49-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structure, which includes a combination of fluorenyl, amino, and oxolane moieties. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure is particularly noteworthy, as it is commonly employed in peptide synthesis as an amino protecting group. However, in this context, the Fmoc moiety is integrated into a larger framework, suggesting potential applications beyond traditional peptide chemistry. The amino group attached to the Fmoc moiety further enhances the compound's reactivity, making it a versatile intermediate for constructing more complex molecules.

The 2-methylbut-2-enamido part of the name indicates the presence of an amide bond linked to an isobutene backbone. This structural feature can influence the compound's solubility, stability, and interactions with biological targets. The oxolane ring adds another layer of complexity, providing a cyclic structure that may contribute to specific pharmacokinetic properties. Together, these elements create a molecule with a high degree of functional diversity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential biological activities of such complex molecules more efficiently. The fluorenyl group, known for its rigidity and hydrophobicity, often serves as a scaffold in drug design due to its ability to enhance binding affinity and metabolic stability. In contrast, the oxolane ring can introduce conformational constraints that may improve target specificity.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutics. The combination of an amide and an oxolane ring suggests that it might interact with biological targets in ways that are not fully understood at present. This opens up avenues for exploration in fields such as oncology, immunology, and neurology, where small molecules with unique structural features are highly sought after.

In recent years, there has been growing interest in the use of heterocyclic compounds as pharmacophores. Heterocycles like oxolane are known for their ability to mimic natural products and provide privileged scaffolds for drug discovery. The presence of multiple functional groups within a single molecule allows for fine-tuning of biological activity through structural modifications. This flexibility makes compounds like 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-2-carboxylic acid (CAS No. 2172630-49-6) particularly valuable for medicinal chemists.

The Fmoc-amino group is particularly interesting from a synthetic perspective. While traditionally used for peptide protection, its incorporation into non-peptide scaffolds offers new synthetic strategies. For instance, it could serve as a precursor for introducing fluorinated analogs or other modifications that enhance drug-like properties such as lipophilicity and bioavailability.

Another key consideration is the compound's potential role in modulating enzyme activity. The amide bond and oxolane ring can interact with enzymes through hydrogen bonding and hydrophobic interactions, respectively. This makes it a promising candidate for inhibiting or activating specific enzymatic targets relevant to various diseases. Computational studies have already begun to shed light on how such molecules might bind to their targets, providing insights into their mechanism of action.

The synthesis of this compound presents both challenges and opportunities. The multi-step synthesis required to assemble such a complex molecule requires careful planning and optimization. However, modern synthetic techniques have made it increasingly feasible to construct intricate structures like this one. Advances in flow chemistry and automated synthesis have further streamlined the process, allowing for rapid exploration of structural variations.

From a regulatory perspective, compounds like 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-2-carboxylic acid (CAS No. 2172630-49-6) must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves both in vitro studies using cell-based assays and in vivo studies in animal models. The goal is to understand how the compound behaves in different biological systems and to identify any potential side effects or toxicities.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like this one. By analyzing large datasets of chemical structures and biological activities, researchers can predict which compounds are most likely to be successful candidates for further development. This approach has already led to several breakthroughs in identifying novel therapeutics.

In conclusion,3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-2-carboxylic acid (CAS No. 2172630-49-6) represents a fascinating example of how complex molecular structures can be leveraged for pharmaceutical applications. Its unique combination of functional groups offers numerous possibilities for further exploration in drug discovery and development. As research continues to uncover new applications for this compound, it will undoubtedly play an important role in advancing our understanding of medicinal chemistry and biology.